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Compound of Interest

Compound Name:
3-Chloro-4-

methoxybenzenesulfonic acid

Cat. No.: B16215044

Get Quote

CAS Number: 118795-71-4

This technical guide provides a comprehensive overview of 3-Chloro-4-
methoxybenzenesulfonic acid, a valuable building block for researchers, scientists, and

professionals in drug development. Due to the limited availability of specific data for this

compound, this guide leverages information from closely related analogs to provide insights

into its properties, synthesis, and potential applications.

Chemical Identity and Properties
While specific experimental data for 3-Chloro-4-methoxybenzenesulfonic acid is scarce, its

properties can be inferred from its constituent functional groups and data from analogous

compounds. The presence of a sulfonic acid group suggests high water solubility and acidity.

The chloro and methoxy substituents on the benzene ring influence its electronic properties

and reactivity in electrophilic aromatic substitution reactions.

Table 1: Physicochemical Properties of Structurally Related Compounds
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Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Melting Point
(°C)

3-Chloro-4-

methoxybenzoic

acid

37908-96-6 C₈H₇ClO₃ 186.59 217 - 219[1]

2-Amino-4-

chloro-5-

methylbenzenes

ulfonic acid

88-51-7 C₇H₈ClNO₃S 221.66 Not Available

3'-Chloro-4'-

methoxyacetoph

enone

37612-52-5 C₉H₉ClO₂ 184.62 Not Available

Synthesis of 3-Chloro-4-methoxybenzenesulfonic
Acid
A specific, peer-reviewed synthesis protocol for 3-Chloro-4-methoxybenzenesulfonic acid is

not readily available in the public domain. However, a plausible synthetic route is the

electrophilic sulfonation of 2-chloroanisole. The following experimental protocol is adapted from

a general procedure for the sulfonation of a similar compound, 4-fluoroanisole, and provides a

likely pathway to the target molecule.[2]

Experimental Protocol: Sulfonation of 2-Chloroanisole
This procedure outlines the sulfonation of 2-chloroanisole using fuming sulfuric acid to yield 3-
Chloro-4-methoxybenzenesulfonic acid.

Materials:

2-Chloroanisole

Fuming sulfuric acid (20% SO₃)

Crushed ice
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Sodium chloride

Equipment:

Three-necked round-bottom flask

Dropping funnel

Magnetic stirrer

Ice bath

Büchner funnel and vacuum flask

Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer and a

dropping funnel, place 2-chloroanisole.

Cooling: Cool the flask in an ice bath to 0-5 °C with gentle stirring.

Addition of Sulfonating Agent: Slowly add fuming sulfuric acid (2 equivalents) dropwise from

the dropping funnel over a period of 30-45 minutes. It is crucial to maintain the internal

temperature below 10 °C to control the reaction and minimize side-product formation.

Reaction: Once the addition is complete, remove the ice bath and allow the reaction mixture

to slowly warm to room temperature. Continue stirring for 2-4 hours. The reaction progress

can be monitored by techniques such as Thin-Layer Chromatography (TLC).

Quenching: Carefully and slowly pour the reaction mixture onto a sufficient amount of

crushed ice in a beaker with vigorous stirring to dissipate the heat of neutralization.

Isolation: The product, 3-Chloro-4-methoxybenzenesulfonic acid, is expected to be in the

aqueous layer. To isolate it as its sodium salt, add sodium chloride in portions with stirring

until the solution is saturated. This will precipitate the sodium salt of the sulfonic acid.

Purification: Collect the precipitated solid by vacuum filtration using a Büchner funnel. The

crude product can be recrystallized from a minimal amount of hot water to obtain the purified
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sodium 3-chloro-4-methoxybenzenesulfonate.

Drying: Dry the purified crystals in a vacuum oven at 60-70 °C to a constant weight.

Synthesis Workflow

Starting Material

Reaction

Work-up & Isolation

Final Product

2-Chloroanisole

Sulfonation with
Fuming Sulfuric Acid (20% SO3)

1. Add to reactor

Quenching on Ice

2. Reaction completion

Salting out with NaCl

3. Neutralization

Vacuum Filtration

4. Precipitation

3-Chloro-4-methoxybenzenesulfonic acid
(as sodium salt)

5. Purification & Drying
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Click to download full resolution via product page

A schematic of the synthesis workflow for 3-Chloro-4-methoxybenzenesulfonic acid.

Applications in Drug Discovery
While specific applications of 3-Chloro-4-methoxybenzenesulfonic acid are not extensively

documented, its structural motifs are prevalent in medicinal chemistry. The chloro and methoxy

groups are key substituents used to modulate the physicochemical and pharmacokinetic

properties of drug candidates.

Chloro Group: The introduction of a chlorine atom can enhance metabolic stability, improve

membrane permeability, and increase binding affinity through halogen bonding.

Methoxy Group: The methoxy group can act as a hydrogen bond acceptor and influence the

conformation of a molecule, which can be critical for its interaction with a biological target.

Compounds with similar structures, such as 3-chloro-4-methoxybenzenemethanamine, are

known intermediates in the synthesis of pharmaceuticals like Avanafil, a PDE5 inhibitor used to

treat erectile dysfunction.[3] This suggests that 3-Chloro-4-methoxybenzenesulfonic acid
could serve as a versatile starting material or intermediate for the synthesis of novel therapeutic

agents.

Conceptual Role in Medicinal Chemistry
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The role of substituted aromatic compounds in the drug discovery process.

Safety and Handling
A specific Safety Data Sheet (SDS) for 3-Chloro-4-methoxybenzenesulfonic acid is not

readily available. Therefore, it is imperative to handle this chemical with the utmost caution,

assuming it possesses hazards similar to related compounds. Based on the SDS of analogous

substances, the following hazards should be considered.[1][4][5]

Table 2: Potential Hazards and Precautionary Statements (Based on Analogs)
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Hazard Class GHS Hazard Statement
Precautionary Statement
(Examples)

Skin Irritation H315: Causes skin irritation

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves/eye

protection/face protection.

Eye Irritation
H319: Causes serious eye

irritation

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Acute Toxicity (Oral) (Potential)

P301+P316: IF SWALLOWED:

Get emergency medical help

immediately.[6]

Aquatic Hazard (Potential)
P273: Avoid release to the

environment.[6]

Handling Recommendations:

Use in a well-ventilated area, preferably in a fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid inhalation of dust or vapors.

Avoid contact with skin and eyes.

Store in a tightly closed container in a cool, dry place away from incompatible materials such

as strong oxidizing agents.

This technical guide serves as a foundational resource for understanding 3-Chloro-4-
methoxybenzenesulfonic acid. Researchers are strongly encouraged to perform their own

risk assessments and consult any available supplier-specific safety information before handling
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this chemical. As more data becomes available, this guide will be updated to reflect the most

current understanding of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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